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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the high-temperature mechanical

behavior of Aluminum-Cerium (Al-Ce) alloy systems. It summarizes key performance data,

details experimental protocols for characterization, and elucidates the underlying strengthening

mechanisms that contribute to the remarkable thermal stability of these alloys.

Core Strengthening Mechanism
The exceptional high-temperature mechanical performance of Al-Ce alloys is primarily

attributed to the formation of a thermally stable intermetallic phase, Al11Ce3.[1][2] Unlike

conventional aluminum alloys that rely on precipitates which dissolve or coarsen at elevated

temperatures, the Al11Ce3 phase remains stable up to temperatures approaching the alloy's

melting point.[1][3] This stability is due to the very low solubility and diffusivity of cerium in the

aluminum matrix.[1][3] The fine, interconnected network of the Al11Ce3 eutectic phase

effectively hinders dislocation motion at high temperatures, thereby maintaining the alloy's

strength.[1][4]
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Figure 1: Strengthening mechanism in Al-Ce alloys at high temperatures.

Quantitative Data Presentation
The following tables summarize the high-temperature mechanical properties of various Al-Ce

based alloys from recent studies.

Table 1: High-Temperature Tensile Properties of Cast Al-Ce Based Alloys
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Alloy
Compositio
n (wt. %)

Testing
Temperatur
e (°C)

Yield
Strength
(MPa)

Ultimate
Tensile
Strength
(MPa)

Elongation
(%)

Reference

Al-9Ce 300 60 135 14 [5]

Al-9Ce-

0.36Sc-

0.06Zr

300 185 240 2 [5]

Al-10Ce-

3Mg-5Zn

(Heat

Treated)

200 -
~265 (64%

retention)
- [6][7]

Al-11.3Ce-

3.2Ni-1.2Mn
250

~78 (97%

retention)

~109 (83%

retention)
- [2][8]

Al-8Ce-10Mg 260 130 137 4 [9]

Al-8Ce-10Mg 315 55 97 20 [9]

Al-Ce Alloys

(General)
240

~256 (80%

retention of

320 MPa)

~320 (80%

retention of

400 MPa)

- [1][6]

Al-Ce Alloys

(General)
300

>192 (60%

retention of

320 MPa)

>160 (40%

retention of

400 MPa)

- [1]

Table 2: Room Temperature Tensile Properties of Al-Ce Based Alloys
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Alloy
Compositio
n (wt. %)

Processing
Yield
Strength
(MPa)

Ultimate
Tensile
Strength
(MPa)

Elongation
(%)

Reference

Al-6Ce As-Cast 30 103 25 [9]

Al-8Ce As-Cast - 148 19 [9]

Al-10Ce As-Cast - 152 8 [9]

Al-12Ce As-Cast 58 163 13.5 [9]

Al-16Ce As-Cast 68 144 2.5 [9]

Al-Ce Binary Extruded 340 400 - [1]

Al-8Ce-4Mg As-Cast 107 189 3 [9]

Al-8Ce-7Mg As-Cast 151 195 2 [9]

Al-8Ce-10Mg As-Cast 186 227 1 [9]

Al-3Ce-

0.8Ca-1.9Mn
- 321 ± 15 429 ± 8 10.9 ± 2.3 [6]

Experimental Protocols
Detailed methodologies are crucial for the accurate assessment and comparison of the

mechanical properties of Al-Ce alloys at high temperatures.

Alloy Preparation and Sample Machining
Melting and Casting: Al-Ce alloys are typically prepared in a graphite crucible within an

electric resistance or induction furnace. High-purity aluminum and master alloys (e.g., Al-Ce,

Al-Mg, Al-Sc) are used as starting materials. The melt is often degassed, and slag is

removed before casting into molds (e.g., steel or graphite molds).[10]

Sample Machining: Standard-sized tensile and creep specimens are machined from the cast

ingots according to relevant standards such as ASTM E8 for tensile testing and ASTM E139

for creep testing.[11][12][13]
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High-Temperature Tensile Testing
The following protocol outlines a typical procedure for high-temperature tensile testing of Al-Ce

alloys, often conforming to standards like ASTM E21.[13][14]

Specimen Installation: The machined specimen is securely mounted in the grips of a

universal testing machine equipped with a high-temperature furnace.[13]

Heating: The furnace heats the specimen to the desired testing temperature. The

temperature is carefully controlled and allowed to stabilize throughout the gauge length of

the specimen.[14]

Strain Measurement: A high-temperature extensometer is attached to the specimen to

accurately measure the strain during the test.[13][14]

Loading: A constant strain rate is applied to the specimen until fracture.[10][11]

Data Acquisition: A computerized system records the load and displacement data, which is

then used to generate a stress-strain curve.[13][14] From this curve, key properties such as

yield strength, ultimate tensile strength, and elongation are determined.[11]

Creep Testing
Creep tests are essential for evaluating the long-term dimensional stability of materials under a

constant load at elevated temperatures.[12][15]

Test Setup: The specimen is placed in a creep testing machine and heated to the specified

temperature in a furnace.[12][16]

Load Application: A constant tensile or compressive load is applied to the specimen.[15][16]

Deformation Measurement: The deformation (strain) of the specimen is meticulously

recorded over an extended period.[15][16]

Data Analysis: The collected data is plotted as a creep strain versus time curve. This allows

for the determination of the steady-state creep rate, which is a critical parameter for

predicting the material's service life.[16]
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Microstructural Characterization
Sample Preparation for SEM: Samples are sectioned, mounted, and mechanically polished

using progressively finer abrasive papers and diamond slurries, followed by a final polishing

with a colloidal silica suspension.[17] For conductive metallic samples, this is often sufficient.

Sample Preparation for TEM: Thin foils for Transmission Electron Microscopy (TEM) are

typically prepared by mechanical grinding to a thickness of a few hundred micrometers,

followed by techniques like focused ion beam (FIB) milling to achieve electron transparency.

[18]
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Figure 2: Experimental workflow for characterizing Al-Ce systems.
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Conclusion
Al-Ce based alloys demonstrate significant potential for high-temperature applications where

lightweight and stable mechanical properties are critical. The exceptional thermal stability of the

Al11Ce3 intermetallic phase provides a robust strengthening mechanism that surpasses

conventional aluminum alloys. Further research into multicomponent Al-Ce systems,

incorporating elements such as magnesium, nickel, scandium, and zirconium, continues to

push the boundaries of their performance at elevated temperatures. The standardized

experimental protocols outlined in this guide are essential for the continued development and

reliable characterization of this promising class of materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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